4-fluoro-1-benzothiophene-3-carboxylic acid
Description
“4-fluoro-1-benzothiophene-3-carboxylic acid” is a chemical compound that belongs to the class of organic compounds known as benzothiophenes . It has a molecular weight of 240.26 . The IUPAC name for this compound is 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylic acid .
Synthesis Analysis
The synthesis of thiophene derivatives, including “4-fluoro-1-benzothiophene-3-carboxylic acid”, often involves heterocyclization of various substrates . One method involves an aryne reaction with alkynyl sulfides, which affords benzo[b]thiophenes . A wide range of 3-substituted benzothiophenes can be synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner .Molecular Structure Analysis
The molecular structure of “4-fluoro-1-benzothiophene-3-carboxylic acid” includes a benzothiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms . It also contains a carboxylic acid group and a fluorine atom .Physical And Chemical Properties Analysis
“4-fluoro-1-benzothiophene-3-carboxylic acid” is a solid at room temperature . It has a molecular weight of 240.26 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-1-benzothiophene-3-carboxylic acid involves the introduction of a fluorine atom onto the benzothiophene ring, followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "Benzothiophene", "Fluorine gas", "Sodium iodide", "Copper(I) iodide", "Copper(II) sulfate", "Sodium carbonate", "Carbon dioxide", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Benzothiophene is reacted with fluorine gas in the presence of a catalytic amount of copper(I) iodide and sodium iodide to yield 4-fluorobenzothiophene.", "4-Fluorobenzothiophene is then carboxylated using a modified Sandmeyer reaction. The reaction is carried out by treating 4-fluorobenzothiophene with copper(II) sulfate and sodium carbonate in water, followed by the addition of carbon dioxide gas. The resulting intermediate is then treated with hydrochloric acid to yield the carboxylic acid.", "The carboxylic acid is then purified by recrystallization from ethanol and water." ] } | |
CAS RN |
1431308-09-6 |
Product Name |
4-fluoro-1-benzothiophene-3-carboxylic acid |
Molecular Formula |
C9H5FO2S |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
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